Cas no 1481083-54-8 (1-(Methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(Methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 1481083-54-8
• Molecular Formula: C₆H₈O₃S
• Molecular Weight: 160.190920829773
• CID: 5711291
• PubChem ID: 65131236

1-(Methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid Properties

Names and Identifiers

• EN300-1122252
• 1481083-54-8
• CS-0222686
• AKOS014464478
• 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylicacid
• Cyclobutanecarboxylic acid, 1-(methylthio)-3-oxo-
• 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid

• InChIKey： XAVAXSZRGCVIAX-UHFFFAOYSA-N
• Inchi： 1S/C6H8O3S/c1-10-6(5(8)9)2-4(7)3-6/h2-3H2,1H3,(H,8,9)
• SMILES： S(C)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 160.01941529g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.01941529g/mol
• Heavy Atom Count: 10
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Boiling Point: 354.1±42.0 °C(Predicted)
• pka: 3.18±0.20(Predicted)
• Density: 1.38±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates